Cas no 155172-72-8 (Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride)

• Product Name: Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride
• CAS No: 155172-72-8
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD11617156
• CID: 2432120
• PubChem ID: 91971115
• Update Time: 2025-06-20

Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE-2-ACETIC ACID,α-AMINO-2,3-DIHYDRO-,METHYL ESTER,HYDROCHLORIDE (1:1)
• RS-(2-Indanyl)glycine methyl ester hydrochloride
• Amino-indan-2-yl-acetic acid methyl ester hydrochloride
• methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride
• 1H-INDENE-2-ACETIC ACID, A-AMINO-2,3-DIHYDRO-,METHYL ESTER,HYDROCHLORIDE (1:1)
• methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetat
• Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride

• MDL： MFCD11617156
• Inchi： 1S/C12H15NO2.ClH/c1-15-12(14)11(13)10-6-8-4-2-3-5-9(8)7-10;/h2-5,10-11H,6-7,13H2,1H3;1H
• InChI Key： RWJDAGAZYLXBNL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1CC2C=CC=CC=2C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride

Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride (CAS no. 155172-72-8) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various experimental and industrial applications.

The molecular structure of Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride consists of an indene core substituted with an amino group and an acetic acid methyl ester moiety. This unique arrangement suggests potential interactions with biological targets, including enzymes and receptors. The indene ring is a common motif in natural products and pharmaceuticals, known for its ability to modulate biological pathways through selective binding.

In recent years, there has been growing interest in the development of novel compounds that can interact with specific biological targets to treat various diseases. Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride has been investigated for its potential role in modulating inflammatory pathways and neurotransmitter systems. Preliminary studies have shown that this compound exhibits promising activity in preclinical models, particularly in the context of neurodegenerative disorders.

The synthesis of Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride involves multi-step organic reactions, including condensation, reduction, and salt formation. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

One of the most compelling aspects of Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride is its potential as a lead compound for drug discovery. Its unique structural features make it a versatile scaffold for further derivatization and optimization. Researchers have explored various modifications to enhance its pharmacological properties, including solubility, bioavailability, and target specificity. These efforts have led to the identification of several promising analogs with improved efficacy.

The pharmacological profile of Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride has been studied in detail using both in vitro and in vivo models. Initial findings suggest that it interacts with multiple targets involved in neuroprotection and anti-inflammatory responses. For instance, studies have demonstrated its ability to inhibit the activity of inflammatory enzymes such as COX-2 and LOX. Additionally, it has shown potential in modulating neurotransmitter release, which could be beneficial in treating conditions like Parkinson's disease.

The development of novel therapeutic agents requires a thorough understanding of their mechanism of action. In the case of Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride, ongoing research aims to elucidate how it interacts with biological targets at the molecular level. Techniques such as X-ray crystallography and computational modeling are being used to gain insights into its binding mode and interaction dynamics. These studies are crucial for designing more effective derivatives with enhanced therapeutic potential.

The safety profile of Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride is another critical aspect that has been extensively evaluated. Preclinical toxicology studies have assessed its acute and chronic toxicity profiles, providing valuable data for determining safe dosage ranges. These studies have also explored potential side effects and interactions with other drugs, ensuring that it can be used safely in clinical settings.

In conclusion, Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride (CAS no. 155172-72-8) represents a significant advancement in pharmaceutical research. Its unique structure, promising biological activities, and favorable pharmacokinetic properties make it a valuable candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the treatment of various diseases.